2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine

• IUPAC Name: 1-[6-[C-methyl-N-(2-propan-2-ylphenyl)carbonimidoyl]pyridin-2-yl]-N-(2-propan-2-ylphenyl)ethanimine
• InChI: InChI=1S/C27H31N3/c1-18(2)22-12-7-9-14-26(22)28-20(5)24-16-11-17-25(30-24)21(6)29-27-15-10-8-13-23(27)19(3)4/h7-19H,1-6H3
• InChI Key: OWENECYTSSULHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1N=C(C)C2=NC(=CC=C2)C(=NC3=CC=CC=C3C(C)C)C
• Molecular Formula: C27H31N3
• Molecular Weight: 397.6 g/mol
• CAS No.: 210537-34-1

Description

2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine is an organic compound with the molecular formula C27H31N3 It is a derivative of pyridine, featuring two imino groups attached to the 2 and 6 positions of the pyridine ring, each bonded to an ethyl group and a 2-isopropylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine typically involves the condensation reaction between 2,6-diacetylpyridine and 2-isopropylaniline. The reaction is usually carried out in the presence of an acid catalyst, such as hydrochloric acid, under reflux conditions. The general reaction scheme is as follows:

$$\text{2,6-diacetylpyridine} + \text{2-isopropylaniline} \rightarrow \text{2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine} + \text{water}$$2,6-diacetylpyridine+2-isopropylaniline→2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine+water

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine can undergo various chemical reactions, including:

Coordination Reactions: It can form coordination complexes with transition metals, acting as a tridentate ligand.

Substitution Reactions: The imino groups can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo redox reactions, particularly when coordinated to metal centers.

Common Reagents and Conditions

Coordination Reactions: Metal salts such as iron(II) chloride, copper(II) sulfate, and nickel(II) acetate are commonly used.

Substitution Reactions: Nucleophiles like amines or thiols can be used under basic conditions.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride can be employed.

Major Products

Coordination Complexes: Formation of metal-ligand complexes with various geometries.

Substitution Products: Derivatives with different substituents on the imino groups.

Oxidation/Reduction Products: Altered oxidation states of the compound or its metal complexes.

Scientific Research Applications

2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine has several scientific research applications:

Coordination Chemistry: Used as a ligand to form stable complexes with transition metals, which are studied for their electronic and magnetic properties.

Catalysis: Employed in catalytic systems for organic transformations, such as the synthesis of propylene carbonate from carbon dioxide and epoxides.

Material Science: Investigated for its potential in creating materials with specific electronic or magnetic properties.

Mechanism of Action

The mechanism by which 2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine exerts its effects is primarily through its ability to coordinate with metal ions. The tridentate ligand forms stable chelates with metals, influencing the electronic environment and reactivity of the metal center. This coordination can facilitate various catalytic processes, such as the activation of small molecules like carbon dioxide .

Comparison with Similar Compounds

Similar Compounds

2,6-Bis(1H-imidazol-2-yl)pyridine: Another tridentate ligand with imidazole groups instead of imino groups.

2,6-Bis(benzimidazol-2-yl)pyridine: Similar structure but with benzimidazole groups, offering different electronic properties.

Uniqueness

2,6-Bis-[1-(2-isopropylphenylimino)-ethyl]pyridine is unique due to its specific steric and electronic properties imparted by the 2-isopropylphenyl groups. These groups can influence the stability and reactivity of its metal complexes, making it a valuable ligand in coordination chemistry and catalysis.